N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide

• IUPAC Name: N-[1-([1,3]thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H17N5OS/c23-15(12-3-1-7-18-11-12)20-13-5-9-22(10-6-13)17-21-14-4-2-8-19-16(14)24-17/h1-4,7-8,11,13H,5-6,9-10H2,(H,20,23)
• InChI Key: KIPHJVFWSWVTMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CN=CC=C2)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

“N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide” is a novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogue. These compounds have been shown to exhibit potent phosphoinositide 3-kinase (PI3K) inhibitory activity.

Synthesis Analysis

These thiazolo[5,4-b]pyridines were efficiently prepared in seven steps from commercially available substances in moderate to good yields. All of these N-heterocyclic compounds were characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis.

Molecular Structure Analysis

The 4-nitrogen of thiazolo[5,4-b]pyridine is a hinge-binding motif of PI3K kinase inhibitors while the 1-nitrogen and 2-amino group of the scaffold form H-bonding contact with the ITK kinase hinge region.

Chemical Reactions Analysis

The structure-activity relationships (SAR) study showed that sulfonamide functionality was important for PI3Kα inhibitory activity. The pyridyl attached to thiazolo[5,4-b]pyridine was another key structural unit for PI3Kα inhibitory potency, and replacement by phenyl led to a significant decrease in activity.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K) Inhibition

• The compound exhibits potent inhibitory activity against PI3K, a crucial enzyme involved in cell signaling pathways. . This property makes it a promising candidate for cancer therapy, as PI3K dysregulation is common in cancer cells.

Drug Resistance Overcoming

• The compound has been investigated to overcome drug resistance in c-KIT inhibitors, including imatinib. .

Structure-Activity Relationships (SAR)

• Researchers have studied the SAR of this compound to understand the key structural features responsible for its biological activity. .

Green Solvent Synthesis

• . This highlights its potential in sustainable chemistry.

Computational Insights

• . These insights aid in understanding its behavior and guiding further research.

Mechanism of Action

Target of Action

The primary target of N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a valuable target for therapeutic intervention.

Mode of Action

N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide interacts with its target, PI3K, by inhibiting its enzymatic activity . The compound binds to the kinase through key hydrogen bond interactions . This binding inhibits the activity of PI3Kα, PI3Kγ, and PI3Kδ with a nanomolar IC50 value .

Result of Action

The molecular and cellular effects of N-(1-(thiazolo[5,4-b]pyridin-2-yl)piperidin-4-yl)nicotinamide’s action primarily involve the inhibition of cell growth and proliferation due to its inhibitory effect on PI3K . This could potentially lead to the compound’s use in therapeutic interventions for conditions characterized by uncontrolled cell growth, such as cancer.